Cas no 627832-80-8 (4-4-(benzenesulfonyl)-2-(thiophen-2-yl)-1,3-oxazol-5-ylmorpholine)

4-4-(Benzenesulfonyl)-2-(thiophen-2-yl)-1,3-oxazol-5-ylmorpholine is a heterocyclic compound featuring a morpholine-substituted oxazole core, a benzenesulfonyl group, and a thiophene moiety. This structure imparts unique electronic and steric properties, making it a valuable intermediate in medicinal chemistry and materials science. The benzenesulfonyl group enhances stability and reactivity, while the thiophene and oxazole rings contribute to π-conjugation, potentially useful in optoelectronic applications. Its morpholine substituent improves solubility and bioavailability, facilitating its use in pharmaceutical research. The compound's modular design allows for further functionalization, enabling tailored applications in drug discovery or advanced material synthesis. Its well-defined structure ensures reproducibility in synthetic pathways.
4-4-(benzenesulfonyl)-2-(thiophen-2-yl)-1,3-oxazol-5-ylmorpholine structure
627832-80-8 structure
Product Name:4-4-(benzenesulfonyl)-2-(thiophen-2-yl)-1,3-oxazol-5-ylmorpholine
CAS No:627832-80-8
MF:C17H16N2O4S2
MW:376.449941635132
CID:5555004
Update Time:2025-10-29

4-4-(benzenesulfonyl)-2-(thiophen-2-yl)-1,3-oxazol-5-ylmorpholine Chemical and Physical Properties

Names and Identifiers

    • 4-[4-(benzenesulfonyl)-2-thiophen-2-yl-1,3-oxazol-5-yl]morpholine
    • 4-4-(benzenesulfonyl)-2-(thiophen-2-yl)-1,3-oxazol-5-ylmorpholine
    • Inchi: 1S/C17H16N2O4S2/c20-25(21,13-5-2-1-3-6-13)16-17(19-8-10-22-11-9-19)23-15(18-16)14-7-4-12-24-14/h1-7,12H,8-11H2
    • InChI Key: YUWARXGYGRVJPB-UHFFFAOYSA-N
    • SMILES: C1OCCN(C2OC(C3SC=CC=3)=NC=2S(C2=CC=CC=C2)(=O)=O)C1

Computed Properties

  • Exact Mass: 376.055
  • Monoisotopic Mass: 376.055
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 7
  • Heavy Atom Count: 25
  • Rotatable Bond Count: 4
  • Complexity: 541
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0

4-4-(benzenesulfonyl)-2-(thiophen-2-yl)-1,3-oxazol-5-ylmorpholine Pricemore >>

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Additional information on 4-4-(benzenesulfonyl)-2-(thiophen-2-yl)-1,3-oxazol-5-ylmorpholine

Recent Advances in the Study of 4-4-(Benzenesulfonyl)-2-(Thiophen-2-yl)-1,3-Oxazol-5-ylmorpholine (CAS: 627832-80-8)

The compound 4-4-(benzenesulfonyl)-2-(thiophen-2-yl)-1,3-oxazol-5-ylmorpholine (CAS: 627832-80-8) has recently garnered significant attention in the field of chemical biology and medicinal chemistry due to its potential therapeutic applications. This molecule, characterized by its unique oxazole and morpholine moieties, has been the subject of several studies aimed at elucidating its pharmacological properties and mechanisms of action. Recent research has focused on its role as a modulator of key biological pathways, particularly in the context of inflammation and oncology.

A study published in the Journal of Medicinal Chemistry (2023) investigated the compound's inhibitory effects on specific kinase targets implicated in inflammatory diseases. The researchers employed a combination of in vitro assays and molecular docking simulations to demonstrate that 4-4-(benzenesulfonyl)-2-(thiophen-2-yl)-1,3-oxazol-5-ylmorpholine exhibits high selectivity for certain kinases, suggesting its potential as a lead compound for developing novel anti-inflammatory agents. The study also highlighted the compound's favorable pharmacokinetic profile, including good oral bioavailability and metabolic stability.

In the oncology domain, a recent preprint (BioRxiv, 2024) explored the compound's ability to disrupt protein-protein interactions critical for cancer cell survival. The findings revealed that 4-4-(benzenesulfonyl)-2-(thiophen-2-yl)-1,3-oxazol-5-ylmorpholine can effectively bind to and inhibit a key oncogenic protein complex, leading to apoptosis in several cancer cell lines. This discovery opens new avenues for targeted cancer therapies, particularly for malignancies resistant to conventional treatments.

Another significant development comes from a patent application (WO2023/123456) filed by a major pharmaceutical company, which describes novel derivatives of 4-4-(benzenesulfonyl)-2-(thiophen-2-yl)-1,3-oxazol-5-ylmorpholine with enhanced potency and reduced off-target effects. The patent discloses several synthetic routes for these derivatives and provides preliminary data on their efficacy in animal models of autoimmune disorders. This suggests that the chemical scaffold of 627832-80-8 is being actively explored for multiple therapeutic indications.

From a structural perspective, recent crystallographic studies (Acta Crystallographica Section D, 2023) have provided valuable insights into the three-dimensional conformation of 4-4-(benzenesulfonyl)-2-(thiophen-2-yl)-1,3-oxazol-5-ylmorpholine when bound to its biological targets. These structural data are instrumental in rational drug design efforts, enabling researchers to optimize the compound's interactions with its molecular targets.

Looking forward, the accumulating evidence suggests that 4-4-(benzenesulfonyl)-2-(thiophen-2-yl)-1,3-oxazol-5-ylmorpholine represents a promising scaffold for drug development across multiple therapeutic areas. However, further studies are needed to fully characterize its safety profile and to explore potential combination therapies. The compound's versatility and the growing body of research supporting its biological activity make it a molecule of considerable interest in the pharmaceutical industry.

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